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Compound of Interest

Compound Name: 3-O-Feruloylquinic acid

Cat. No.: B104419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
O-Feruloylquinic acid, ensuring the well-being of laboratory personnel and adherence to

safety protocols. The following procedures are based on established guidelines for handling

phenolic and organic acids.

I. Personal Protective Equipment (PPE) and
Engineering Controls
When handling 3-O-Feruloylquinic acid, a comprehensive approach to safety involves the use

of appropriate personal protective equipment and engineering controls to minimize exposure.

Engineering Controls:

Fume Hood: All work with 3-O-Feruloylquinic acid, especially when handling the solid

powder or preparing solutions, must be conducted in a properly functioning chemical fume

hood to prevent inhalation of dust or vapors.[1][2]

Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles are required.[2][3] If there is a significant risk of

splashing, a face shield should be worn in addition to goggles.[4][5]
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Hand Protection: Wear chemically resistant gloves.[3] For incidental contact, nitrile gloves

are acceptable, but should be changed immediately upon contamination.[2] For tasks with a

higher risk of exposure, such as handling concentrated solutions, consider double-gloving or

using thicker gloves like neoprene or butyl rubber.[2]

Body Protection: A fully buttoned laboratory coat must be worn.[2] For larger quantities or

when there is a risk of splashing, a chemically resistant apron is recommended.[2]

Footwear: Closed-toe shoes are mandatory in the laboratory.[4][6]

II. Health and Safety Data Summary
While specific quantitative hazard data for 3-O-Feruloylquinic acid is limited, the

precautionary measures for similar phenolic and organic acids should be followed.

Parameter Value/Information Source

GHS Hazard Classification Not Classified [7]

Physical State Solid powder [7][8]

Storage Temperature

Short term (days to weeks): 0 -

4 °C; Long term (months to

years): -20 °C

[8]

Incompatibilities
Strong oxidizing agents, strong

bases, alkaline metals
[3][9]

III. Step-by-Step Handling and Disposal Plan
This section outlines the procedural workflow for the safe handling of 3-O-Feruloylquinic acid
from receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a cool, dry, and dark place, adhering to the recommended storage

temperatures.[8]
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Keep the container tightly sealed and store it separately from incompatible materials such as

strong oxidizers and bases.[1][4]

2. Preparation of Solutions:

All weighing and solution preparation must be performed inside a chemical fume hood.[2]

To minimize dust, handle the solid powder gently.

When dissolving, add the solid to the solvent slowly. If diluting an acidic solution, always add

acid to water, never the other way around.[4][10]

3. Handling and Experimental Use:

Always wear the appropriate PPE as detailed in Section I.

Avoid contact with skin and eyes.[1][5]

Wash hands thoroughly after handling, even if gloves were worn.[1]

Transport chemicals in secondary containment, such as a bottle carrier.[1][4]

4. Spill Management:

Small Spills: For small spills of the solid, gently sweep it up, avoiding dust generation, and

place it in a sealed container for disposal.[3] For small liquid spills, absorb the material with a

non-reactive absorbent material like vermiculite or paper towels and place it in a sealed

container for disposal.[5]

Large Spills: In the event of a large spill, evacuate the immediate area and alert your

laboratory's safety officer.[4]

Clean the spill area with a suitable decontaminating solution.[3]

5. Disposal Plan:

All waste containing 3-O-Feruloylquinic acid, including contaminated PPE and spill cleanup

materials, must be disposed of as hazardous chemical waste.
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Collect waste in a clearly labeled, sealed, and compatible container.[11]

Follow your institution's specific guidelines for chemical waste disposal. Do not pour

chemical waste down the drain.[1]

IV. Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of 3-O-Feruloylquinic acid.
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Workflow for Safe Handling and Disposal of 3-O-Feruloylquinic Acid
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Caption: Safe handling and disposal workflow for 3-O-Feruloylquinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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